molecular formula C6H10N4O2 B8804938 2,5-Dimethoxy-4-hydrazinopyrimidine CAS No. 381666-22-4

2,5-Dimethoxy-4-hydrazinopyrimidine

Cat. No.: B8804938
CAS No.: 381666-22-4
M. Wt: 170.17 g/mol
InChI Key: VFBKWRGTRHKITP-UHFFFAOYSA-N
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Description

2,5-Dimethoxy-4-hydrazinopyrimidine is a useful research compound. Its molecular formula is C6H10N4O2 and its molecular weight is 170.17 g/mol. The purity is usually 95%.
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Properties

CAS No.

381666-22-4

Molecular Formula

C6H10N4O2

Molecular Weight

170.17 g/mol

IUPAC Name

(2,5-dimethoxypyrimidin-4-yl)hydrazine

InChI

InChI=1S/C6H10N4O2/c1-11-4-3-8-6(12-2)9-5(4)10-7/h3H,7H2,1-2H3,(H,8,9,10)

InChI Key

VFBKWRGTRHKITP-UHFFFAOYSA-N

Canonical SMILES

COC1=CN=C(N=C1NN)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A slurry of 4-chloro-2,5-dimethoxypyrimidine (3.0 grams (g), 17.2 mmol) in methanol (15 milliliters (mL)) was treated with aqueous hydrazine (3.9 g of 35 wt. %, 42.5 mmol) in one portion causing a slow exotherm to 29° C. The reaction was then warmed to 50° C. and held at that temperature for 2 hours (h) at which time gas chromatography (GC) analysis indicated the reaction was complete. The clear solution was cooled to ambient temperature and allowed to stir overnight. The solvent was removed in vacuo and the resulting gummy solid was triturated with CH3CN (50 mL). The resulting mixture was filtered through a pad of silica gel (6 centimeter (cm)×6 cm). The pad was rinsed with CH3CN (550 mL). The filtrates were combined and the solvent removed in vacuo affording the title compound as a white solid (2.6 g, 89%): mp 115-117° C.; 1H NMR (300 MHz, DMSO-d6) 3.73 (s, 3H), 3.76 (s, 3H), 4.29 (bs, 2H), 7.51 (s, 1H), 8.23 (bs, 1H); MS(GC, 70eV) 170 (M+, 100%), 155(55%), 151 (40%).
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
3.9 g
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Yield
89%

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